Cas no 2749496-26-0 (1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride)

1-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride is a fluorinated triazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a trifluoroethyl group, which enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The hydrochloride salt form improves solubility and handling properties. Its triazole core offers versatility for further functionalization, enabling the synthesis of diverse bioactive molecules. The presence of the trifluoroethyl moiety may also influence binding affinity in target interactions, particularly in enzyme inhibition or receptor modulation. This compound is suitable for use in high-throughput screening and structure-activity relationship studies.
1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride structure
2749496-26-0 structure
Product Name:1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride
CAS No:2749496-26-0
MF:C5H8ClF3N4
MW:216.592029571533
MDL:MFCD32858052
CID:5458443
PubChem ID:154731378
Update Time:2025-06-14

1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Trifluoroethyltriazolyl-4-methylamine hydrochloride
    • 2749496-26-0
    • 1-[1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride
    • Z4921845076
    • AKOS037652339
    • EN300-33327208
    • 1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride
    • MDL: MFCD32858052
    • Inchi: 1S/C5H7F3N4.ClH/c6-5(7,8)3-12-2-4(1-9)10-11-12;/h2H,1,3,9H2;1H
    • InChI Key: NQIRTDCGZLBTKT-UHFFFAOYSA-N
    • SMILES: Cl.FC(CN1C=C(CN)N=N1)(F)F

Computed Properties

  • Exact Mass: 216.0389585g/mol
  • Monoisotopic Mass: 216.0389585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7Ų

1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride Pricemore >>

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Additional information on 1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride

Recent Advances in the Study of 1-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine Hydrochloride (CAS: 2749496-26-0)

The compound 1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride (CAS: 2749496-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroethyl-substituted triazole core, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings in recent research is the compound's ability to inhibit specific enzymatic pathways critical for bacterial and cancer cell survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against bacterial DNA gyrase, a well-validated target for antimicrobial therapy. The study highlighted its superior selectivity and lower cytotoxicity compared to existing gyrase inhibitors, making it a promising candidate for further development.

In addition to its antimicrobial properties, recent investigations have explored its potential as an anticancer agent. A study conducted by researchers at the National Cancer Institute revealed that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The study also noted that the trifluoroethyl group enhances the compound's bioavailability and metabolic stability, addressing a common challenge in drug development.

The synthetic routes for 1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, utilizing click chemistry and subsequent hydrochloride salt formation. This advancement is expected to facilitate larger-scale production for further preclinical and clinical studies.

Despite these promising developments, challenges remain in translating this compound into clinical applications. Issues such as potential off-target effects and long-term toxicity profiles need to be thoroughly investigated. Ongoing research is focused on addressing these concerns through structural modifications and comprehensive in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethanamine hydrochloride represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an antimicrobial and anticancer agent, coupled with recent advancements in synthetic methodologies, positions it as a molecule of significant interest. Future studies will likely focus on expanding its therapeutic applications and overcoming existing challenges to bring it closer to clinical use.

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